Cas no 6797-16-6 (2-hexyl-1,3-benzoxazole)
2-hexyl-1,3-benzoxazole structure
Product Name:2-hexyl-1,3-benzoxazole
CAS No:6797-16-6
MF:C13H17NO
MW:203.280183553696
CID:1728557
PubChem ID:23240
Update Time:2025-04-21
2-hexyl-1,3-benzoxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-hexyl-1,3-benzoxazole
- 2-Hexylbenzoxazole
- 4-27-00-01127 (Beilstein Handbook Reference)
- BRN 0137979
- 6797-16-6
- DTXSID80218161
- BENZOXAZOLE, 2-HEXYL-
- 2-n-Hexyl-benzoxazole
-
- Inchi: 1S/C13H17NO/c1-2-3-4-5-10-13-14-11-8-6-7-9-12(11)15-13/h6-9H,2-5,10H2,1H3
- InChI Key: JQHDCQOQCPLIKR-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2N=C1CCCCCC
Computed Properties
- Exact Mass: 203.13111
- Monoisotopic Mass: 203.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
2-hexyl-1,3-benzoxazole Related Literature
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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